3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H17FN4O3S/c19-12-1-3-13(4-2-12)21-6-8-22(9-7-21)15(24)11-23-17(25)16-14(5-10-27-16)20-18(23)26/h1-5,10H,6-9,11H2,(H,20,26)
• InChI Key: ADSATDBCDMWLHT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CN3C(=O)C4=C(C=CS4)NC3=O
• Molecular Formula: C18H17FN4O3S
• Molecular Weight: 388.4 g/mol

Description

3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C18H17FN4O3S and its molecular weight is 388.42. The purity is usually 95%.
BenchChem offers high-quality 3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Research

The compound has garnered interest in the field of oncology due to its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines and animal models. . Further investigations are needed to elucidate its precise mechanisms and evaluate its efficacy against different cancer types.

Antifungal Properties

. Researchers continue to explore modifications to enhance its antifungal potential and broaden its spectrum of activity.

Phosphatidylinositol-3-Kinase (PI3K) Inhibition

The PI3K/Akt signaling pathway plays a crucial role in cancer development. Some thieno pyrimidine derivatives, including our compound of interest, have been evaluated as inhibitors of PI3 kinase p110alpha. .

ENT (Equilibrative Nucleoside Transporter) Inhibition

The compound’s derivative, 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT), has been studied as an inhibitor of ENTs. Specifically, it exhibits selectivity toward ENT2 over ENT1. .

Drug Design and Optimization

The compound’s unique structure provides opportunities for medicinal chemists to design and optimize derivatives with improved pharmacological properties. By modifying specific functional groups, researchers aim to enhance potency, selectivity, and bioavailability.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit equilibrative nucleoside transporters (ents), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

Based on the structure-activity relationship studies of similar compounds, it can be inferred that the presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring is essential for the inhibitory effects on ent1 and ent2 .

Biochemical Pathways

Ents are known to play a vital role in nucleotide synthesis and regulation of adenosine function . Therefore, it can be inferred that this compound may affect these biochemical pathways.

Pharmacokinetics

Similar compounds have been found to reduce vmax of [3h]uridine uptake in ent1 and ent2 without affecting km . This suggests that the compound may have an irreversible and non-competitive inhibitory effect.

Action Environment

The stability and efficacy of similar compounds are known to be influenced by factors such as ph, temperature, and the presence of other molecules .